Cas no 1326810-79-0 (8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-79-0
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• MDL: MFCD19706354
• CID: 4694629
• Update Time: 2025-06-08

8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706354
• Inchi： 1S/C18H24N2O5/c1-3-19-10-8-18(9-11-19)20(14(12-25-18)17(22)23)16(21)13-6-4-5-7-15(13)24-2/h4-7,14H,3,8-12H2,1-2H3,(H,22,23)
• InChI Key： LTISASKVCCOWBS-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC=CC=2OC)=O)C21CCN(CC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 504
• Topological Polar Surface Area: 79.3

Additional information on 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-79-0) and Its Emerging Applications in Chemical Biology

8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326810-79-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functionalizable side chains. This compound belongs to a class of spirooxindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both ethylenic and oxa moieties in its backbone, coupled with the 2-methoxybenzoyl substituent, contributes to its remarkable chemical versatility, making it a valuable scaffold for medicinal chemistry investigations.

The spirocyclic structure of 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. This structural motif has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

One of the most compelling aspects of 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is its ability to serve as a versatile intermediate in the synthesis of more complex bioactive molecules. The carboxylic acid functionality at the 3-position provides a reactive site for further derivatization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has been exploited in the development of novel inhibitors targeting various disease-related pathways.

In recent years, there has been a surge in interest regarding the use of spirocyclic compounds in drug discovery due to their unique physicochemical properties. Studies have demonstrated that these molecules often exhibit enhanced oral bioavailability and reduced susceptibility to metabolic degradation compared to linear analogs. The spirooxindole core of 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is particularly noteworthy for its ability to modulate enzyme activity through non-covalent interactions.

The 2-methoxybenzoyl group in this compound plays a crucial role in determining its biological profile. This aromatic moiety is known to enhance binding affinity by participating in π-stacking interactions with target proteins. Additionally, the methoxy group introduces a hydrophilic character, which can improve solubility and cell permeability. These features make 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid an attractive candidate for further exploration in drug development pipelines.

Recent research has highlighted the potential of this compound as an inhibitor of kinases and other enzyme targets involved in cancer progression. Preclinical studies have shown that derivatives of spirooxindole compounds can selectively inhibit aberrant signaling pathways without significant off-target effects. The structural features of 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, particularly the spirocyclic core and the electron-withdrawing nature of the benzoyl group, contribute to its potent inhibitory activity.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include spirocyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and scalable production processes, making it feasible to explore larger libraries of derivatives.

The pharmacokinetic properties of 8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid have been thoroughly investigated using both experimental and computational approaches. Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential as a lead compound for further optimization.

Future directions in the study of this compound may involve exploring its interactions with other biological targets beyond kinases. The unique structural features make it a promising candidate for developing treatments against neurological disorders, inflammatory diseases, and infectious diseases. Additionally, green chemistry principles are being increasingly applied to improve synthetic methodologies, ensuring sustainable production practices.

In conclusion,8-Ethyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-79) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential. Its unique spirocyclic framework combined with functionalizable side chains makes it an invaluable scaffold for medicinal chemistry investigations.